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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990 Get Quote

For researchers, scientists, and drug development professionals working with MRS2768
tetrasodium salt, a selective P2Y2 receptor agonist, a comprehensive understanding of safety

protocols and handling procedures is paramount. This document provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

and effective use of this compound in a laboratory setting.

Immediate Safety and Handling Precautions
While a specific Safety Data Sheet (SDS) for MRS2768 tetrasodium salt is not publicly

available, general safety precautions for handling chemical compounds of this nature should be

strictly followed. Based on information for similar tetrasodium salts, it is prudent to treat

MRS2768 as potentially harmful if swallowed and a cause of serious eye irritation.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields
ANSI Z87.1 certified

Hand Protection Nitrile Gloves Disposable, powder-free

Body Protection Laboratory Coat Standard, long-sleeved

Respiratory

Not generally required for

small quantities handled with

adequate ventilation. Use a

NIOSH-approved respirator if

dust is generated.

N95 or higher

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of MRS2768 tetrasodium salt from receipt to

preparation of a stock solution.

Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Verify that the product name and quantity match the order.

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[1] The recommended storage temperature is -20°C.

Preparation for Weighing: Before opening, allow the container to equilibrate to room

temperature to prevent condensation. Gently tap the vial to settle any powder that may have

collected in the cap.

Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated

balance enclosure to minimize inhalation exposure.

Dissolution: MRS2768 tetrasodium salt is soluble in water.[2][3] Prepare solutions in a fume

hood. Add the solvent to the solid slowly to avoid splashing.

Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.
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Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused solutions,

should be disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect any spilled solid material and contaminated disposables (e.g., weigh

paper, gloves) in a designated, labeled hazardous waste container.

Liquid Waste: Aqueous solutions of MRS2768 tetrasodium salt should be collected in a

designated hazardous waste container. Do not pour down the drain.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous liquid waste. Dispose of the rinsed container as directed

by your institution's environmental health and safety (EHS) office.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation or

rash occurs, get medical advice/attention.[1]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]
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Experimental Workflow
The following diagram illustrates a typical workflow for preparing a stock solution of MRS2768
tetrasodium salt for an in vitro experiment.

1. Acclimatize
MRS2768 vial to

room temperature

2. Weigh desired
amount in fume hood

3. Dissolve in
sterile water to

desired concentration

4. Vortex to
ensure complete

dissolution

5. Sterilize by
filtration (0.22 µm)

6. Aliquot into
sterile tubes

7. Store aliquots
at -20°C

8. Use in
cell-based assay
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Click to download full resolution via product page

Workflow for preparing MRS2768 tetrasodium salt stock solution.

This guidance is intended to supplement, not replace, established laboratory safety protocols

and institutional EHS guidelines. Always consult the most current safety information and

exercise caution when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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